Cas no 226555-34-6 (Benzene,1-ethoxy-2-(3-methylbutoxy)-)

Benzene,1-ethoxy-2-(3-methylbutoxy)- structure
226555-34-6 structure
Product Name:Benzene,1-ethoxy-2-(3-methylbutoxy)-
CAS No:226555-34-6
MF:C13H20O2
MW:208.296704292297
CID:244826
PubChem ID:22460125
Update Time:2025-04-19

Benzene,1-ethoxy-2-(3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethoxy-2-(3-methylbutoxy)-
    • 1-ethoxy-2-(3-methylbutoxy)benzene
    • 1-ethoxy-2-isopentoxybenzene
    • Benzene, 1-ethoxy-2-(3-methylbutoxy)- (9CI)
    • CHEMBL2252453
    • 1-isopentoxy-2-ethoxybenzene
    • DTXSID90625766
    • AKOS017183685
    • 226555-34-6
    • Benzene,1-ethoxy-2-(3-methylbutoxy)-(9ci)
    • SCHEMBL2844377
    • Inchi: 1S/C13H20O2/c1-4-14-12-7-5-6-8-13(12)15-10-9-11(2)3/h5-8,11H,4,9-10H2,1-3H3
    • InChI Key: GHAZIEARMXTSFM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1OCC)CCC(C)C

Computed Properties

  • Exact Mass: 208.14600
  • Monoisotopic Mass: 208.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 3.51020
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